Cas no 52249-82-8 (Benzaldehyde, 2,3,6-trimethoxy-4-(phenylmethoxy)-)

• Product Name: Benzaldehyde, 2,3,6-trimethoxy-4-(phenylmethoxy)-
• CAS No: 52249-82-8
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 360100
• PubChem ID: 57327463
• Update Time: 2025-04-19

Benzaldehyde, 2,3,6-trimethoxy-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,3,6-trimethoxy-4-(phenylmethoxy)-
• 2,3,6-trimethoxy-4-phenylmethoxybenzaldehyde
• DTXSID60720838
• 52249-82-8
• 4-(Benzyloxy)-2,3,6-trimethoxybenzaldehyde

• Inchi： 1S/C17H18O5/c1-19-14-9-15(22-11-12-7-5-4-6-8-12)17(21-3)16(20-2)13(14)10-18/h4-10H,11H2,1-3H3
• InChI Key： QINQKJIIDLROSJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(C=O)=C(C=1OC)OC)OC

Computed Properties

• Exact Mass: 302.11544
• Monoisotopic Mass: 302.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives